Cas no 1259983-60-2 (2-amino-2-(4-methylnaphthalen-1-yl)acetic acid)

• Product Name: 2-amino-2-(4-methylnaphthalen-1-yl)acetic acid
• CAS No: 1259983-60-2
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 5828578
• PubChem ID: 53419114
• Update Time: 2025-05-25

2-amino-2-(4-methylnaphthalen-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• AMINO-(4-METHYL-NAPHTHALEN-1-YL)-ACETIC ACID
• 1-Naphthaleneacetic acid, α-amino-4-methyl-
• 2-amino-2-(4-methylnaphthalen-1-yl)acetic acid
• EN300-1855350
• 1259983-60-2

• MDL： MFCD07786890
• Inchi： 1S/C13H13NO2/c1-8-6-7-11(12(14)13(15)16)10-5-3-2-4-9(8)10/h2-7,12H,14H2,1H3,(H,15,16)
• InChI Key： LIJRJVOMQPVFMT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(N)C1=C2C(C=CC=C2)=C(C)C=C1

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-amino-2-(4-methylnaphthalen-1-yl)acetic acid

Compound CAS No. 1259983-60-2: 2-Amino-2-(4-Methylnaphthalen-1-yl)Acetic Acid

2-Amino-2-(4-methylnaphthalen-1-yl)acetic acid, also known by its CAS number 1259983-60-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group with a naphthalene derivative, making it a valuable molecule for various applications. Recent studies have highlighted its potential in drug discovery and development, particularly in the context of targeting specific biological pathways.

The synthesis of 2-amino-2-(4-methylnaphthalen-1-yl)acetic acid involves a multi-step process that begins with the preparation of the naphthalene derivative. Researchers have optimized this process to enhance yield and purity, leveraging advanced synthetic techniques such as catalytic hydrogenation and Friedel-Crafts alkylation. The compound's structure allows for functionalization at multiple sites, enabling its use as a building block in the construction of more complex molecules.

One of the most promising applications of CAS No. 1259983-60-2 lies in its role as a precursor in drug development. Recent studies have demonstrated its ability to modulate key enzymes involved in metabolic pathways, suggesting potential therapeutic applications in conditions such as diabetes and neurodegenerative diseases. Additionally, its naphthalene moiety contributes to its lipophilic properties, enhancing its ability to cross cellular membranes and interact with target proteins.

In agricultural sciences, 2-amino-2-(4-methylnaphthalen-1-yl)acetic acid has shown promise as a plant growth regulator. Field trials have indicated that it can stimulate root development and improve stress tolerance in crops, making it a potential candidate for sustainable agricultural practices. This dual functionality underscores the versatility of this compound across diverse scientific domains.

The latest research on CAS No. 1259983-60-2 has focused on its pharmacokinetic properties and bioavailability. Advanced analytical techniques, including mass spectrometry and nuclear magnetic resonance (NMR), have been employed to study its stability and metabolic pathways in vivo. These findings are critical for optimizing its use in therapeutic applications and ensuring patient safety.

In conclusion, compound CAS No. 1259983-60-2: 2-amino-2-(4-methylnaphthalen-1-yl)acetic acid represents a versatile and valuable molecule with wide-ranging applications in chemistry, pharmacology, and agriculture. Its unique structure and functional groups make it an ideal candidate for further research and development, particularly in the context of drug discovery and sustainable agricultural practices.